N-benzyl-2-({1-ethyl-3-methyl-6-[(4-methylphenyl)methyl]-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)acetamide

• IUPAC Name: N-benzyl-2-[1-ethyl-3-methyl-6-[(4-methylphenyl)methyl]-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C25H27N5O2S/c1-4-30-23-22(18(3)28-30)27-25(29(24(23)32)15-20-12-10-17(2)11-13-20)33-16-21(31)26-14-19-8-6-5-7-9-19/h5-13H,4,14-16H2,1-3H3,(H,26,31)
• InChI Key: FMICMJAGVFJUGK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=C(C=C3)C)SCC(=O)NCC4=CC=CC=C4
• Molecular Formula: C25H27N5O2S
• Molecular Weight: 461.6 g/mol

Description

N-benzyl-2-({1-ethyl-3-methyl-6-[(4-methylphenyl)methyl]-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C25H27N5O2S and its molecular weight is 461.58. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

N-benzyl-2-({1-ethyl-3-methyl-6-[(4-methylphenyl)methyl]-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)acetamide and its derivatives have shown promise in antitumor activity. A study by Alqasoumi et al. (2009) demonstrated the effectiveness of similar compounds in antitumor applications, potentially exceeding the efficacy of known drugs like doxorubicin (Alqasoumi et al., 2009).

Antibacterial Potential

Research has indicated the potential of these compounds in antibacterial applications. A study by Azab et al. (2013) focused on the synthesis of new heterocyclic compounds with a sulfonamido moiety, aiming to explore their use as antibacterial agents (Azab et al., 2013).

Antimicrobial Activity in Surface Coatings

El‐Wahab et al. (2015) investigated the integration of pyrimidine derivative compounds into polyurethane varnish and printing ink paste, assessing their antimicrobial activity when applied to surfaces. This application suggests a potential for these compounds in enhancing the antimicrobial properties of coatings and inks (El‐Wahab et al., 2015).

Anti-Inflammatory and Analgesic Properties

A study by Küçükgüzel et al. (2013) explored the synthesis of novel derivatives and evaluated their anti-inflammatory, analgesic, and other medicinal properties. This research suggests a potential for these compounds in therapeutic applications (Küçükgüzel et al., 2013).

Antioxidant Activity

The compounds derived from this chemical structure have also been studied for their antioxidant properties. Chkirate et al. (2019) synthesized and characterized pyrazole-acetamide derivatives, revealing significant antioxidant activity (Chkirate et al., 2019).